Cas no 63556-92-3 (Ethanone, 1,1'-[1,4-phenylenebis(carbonyl-9H-fluorene-6,3-diyl)]bis-)

Ethanone, 1,1'-[1,4-phenylenebis(carbonyl-9H-fluorene-6,3-diyl)]bis- structure
63556-92-3 structure
Product Name:Ethanone, 1,1'-[1,4-phenylenebis(carbonyl-9H-fluorene-6,3-diyl)]bis-
CAS No:63556-92-3
MF:C38H26O4
MW:546.610650539398
CID:390045
PubChem ID:71372450
Update Time:2025-04-19

Ethanone, 1,1'-[1,4-phenylenebis(carbonyl-9H-fluorene-6,3-diyl)]bis- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1,1'-[1,4-phenylenebis(carbonyl-9H-fluorene-6,3-diyl)]bis-
    • 1-[6-[4-(6-acetyl-9H-fluorene-3-carbonyl)benzoyl]-9H-fluoren-3-yl]ethanone
    • 63556-92-3
    • DTXSID20795325
    • 1,1'-[1,4-Phenylenebis(carbonyl-9H-fluorene-6,3-diyl)]di(ethan-1-one)
    • Inchi: 1S/C38H26O4/c1-21(39)25-7-9-27-15-29-11-13-31(19-35(29)33(27)17-25)37(41)23-3-5-24(6-4-23)38(42)32-14-12-30-16-28-10-8-26(22(2)40)18-34(28)36(30)20-32/h3-14,17-20H,15-16H2,1-2H3
    • InChI Key: AVYIKPXITUGFNJ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)C(C1C=CC2=C(C=1)C1C=C(C(C)=O)C=CC=1C2)=O)C1C=CC2=C(C=1)C1C=C(C(C)=O)C=CC=1C2

Computed Properties

  • Exact Mass: 546.18310931g/mol
  • Monoisotopic Mass: 546.18310931g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 6
  • Complexity: 985
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.2
  • Topological Polar Surface Area: 68.3Ų

Ethanone, 1,1'-[1,4-phenylenebis(carbonyl-9H-fluorene-6,3-diyl)]bis- Related Literature

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